Cas no 4542-47-6 (3-(morpholin-4-yl)propanenitrile)

3-(morpholin-4-yl)propanenitrile structure
4542-47-6 structure
Product Name:3-(morpholin-4-yl)propanenitrile
CAS No:4542-47-6
MF:C7H12N2O
MW:140.182981491089
MDL:MFCD00006178
CID:85082
PubChem ID:87566211
Update Time:2025-04-18

3-(morpholin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Morpholinopropionitrile
    • N-(2-Cyanoethyl)morpholine
    • 3-(4-Morpholino)propionitrile
    • β-Morpholinopropioni
    • β-Morpholinopropionitrile
    • 3-(morpholin-4-yl)propanenitrile
    • Cyanoethylmorpholine
    • Morpholine-4-propionitrile
    • beta-Morpholinopropionitrile
    • 4542-47-6
    • NSC20547
    • 4-Morpholinepropanenitrile
    • EINECS 224-894-9
    • FT-0616200
    • DTXSID6063515
    • NSC41718
    • Morpholinopropionitrile
    • 4-Morpholinepropionitrile
    • 3-morpholin-4-ylpropanenitrile
    • 3-Morpholinopropiononitrile
    • NSC-41718
    • EN300-45279
    • CS-10232
    • A826793
    • 3-Morphlinepropiononitrile
    • InChI=1/C7H12N2O/c8-2-1-3-9-4-6-10-7-5-9/h1,3-7H
    • CS-0096288
    • 3-(4-Morpholinopropiononitrile
    • 3-(4-Morpholinyl)propanenitrile #
    • .beta.-(N-Morpholino)propanenitrile
    • W-109983
    • 3-(4-Morpholinyl)propanenitrile
    • NSC 41718
    • AI3-13188
    • FT-0679031
    • F1791-1553
    • NSC-20547
    • SCHEMBL65392
    • NS00031528
    • MFCD00006178
    • .beta.-Morpholinopropionitrile
    • SFH9ZX5N5Q
    • NSC 20547
    • CHEMBL1193603
    • SY050017
    • 3-morpholinopropanenitrile
    • AKOS000177672
    • Propionitrile, 3-morpholino-
    • BBL013248
    • b-Morpholinopropionitrile
    • ALBB-004605
    • STK503251
    • 3-Morpholinopropanenitrile; 3-Morpholinopropionitrile; N-(2-Cyanoethyl)morpholine; NSC 20547; NSC 41718; 4-Morpholinepropanenitrile
    • 224-894-9
    • DTXCID5040413
    • EAA54247
    • MDL: MFCD00006178
    • Inchi: 1S/C7H12N2O/c8-2-1-3-9-4-6-10-7-5-9/h1,3-7H2
    • InChI Key: WXVKGHVDWWXBJX-UHFFFAOYSA-N
    • SMILES: O1CCN(CCC#N)CC1
    • BRN: 110425

Computed Properties

  • Exact Mass: 140.09500
  • Monoisotopic Mass: 140.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.4

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1,037 g/cm3
  • Melting Point: 20-21°C
  • Boiling Point: 246°C(lit.)
  • Flash Point: >110°C
  • Refractive Index: 1.4720
  • PSA: 36.26000
  • LogP: 0.17018
  • Solubility: Uncertain
  • Merck: [ { "flash point(Degrees Celsius)": "62°C(lit.)" } ]
  • Sensitiveness: The[The{"Boiling point": "246 ° C (lit.)"}The]The

3-(morpholin-4-yl)propanenitrile Security Information

3-(morpholin-4-yl)propanenitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(morpholin-4-yl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449036952-100g
3-(4-Morpholino)propionitrile
4542-47-6 98%
100g
$170.00 2023-09-01
Alichem
A449036952-500g
3-(4-Morpholino)propionitrile
4542-47-6 98%
500g
$606.90 2023-09-01
Chemenu
CM163529-500g
N-(2-CYANOETHYL)MORPHOLINE
4542-47-6 98%
500g
$485 2021-08-05
TRC
M723850-1g
b-Morpholinopropionitrile
4542-47-6
1g
$ 150.00 2023-09-06
TRC
M723850-5g
b-Morpholinopropionitrile
4542-47-6
5g
$ 201.00 2023-09-06
TRC
M723850-25g
b-Morpholinopropionitrile
4542-47-6
25g
$ 604.00 2023-09-06
Chemenu
CM163529-25g
N-(2-CYANOETHYL)MORPHOLINE
4542-47-6 98%
25g
$56 2024-07-16
Chemenu
CM163529-100g
N-(2-CYANOETHYL)MORPHOLINE
4542-47-6 98%
100g
$169 2024-07-16
abcr
AB134438-5 g
4-Morpholinepropionitrile, 98+%; .
4542-47-6
5g
€55.90 2023-05-10
abcr
AB134438-25 g
4-Morpholinepropionitrile, 98+%; .
4542-47-6
25g
€100.20 2023-05-10
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD